4-chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)-N-[(2Z)-4-(pyridin-2-yl)-1,3-thiazol-2(3H)-ylidene]benzamide

• Molecular Formula: C19H17ClN4O3S2
• Molecular Weight: 448.9 g/mol
• IUPAC Name: 4-chloro-3-(1,1-dioxothiazinan-2-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C19H17ClN4O3S2/c20-14-7-6-13(11-17(14)24-9-3-4-10-29(24,26)27)18(25)23-19-22-16(12-28-19)15-5-1-2-8-21-15/h1-2,5-8,11-12H,3-4,9-10H2,(H,22,23,25)
• InChI Key: ZXJHPXYNKNDFPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=C(C=CC(=C2)C(=O)NC3=NC(=CS3)C4=CC=CC=N4)Cl

Description

The compound 4-chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)-N-[(2Z)-4-(pyridin-2-yl)-1,3-thiazol-2(3H)-ylidene]benzamide is a structurally complex benzamide derivative featuring:

• A benzamide core substituted with a 4-chloro group.
• A 1,2-thiazinan ring with a 1,1-dioxide moiety at position 3 of the benzene ring.
• An N-[(2Z)-4-(pyridin-2-yl)-1,3-thiazol-2(3H)-ylidene] group, incorporating a pyridyl-thiazole system in a Z-configuration.

Biological Activity

The compound 4-chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)-N-[(2Z)-4-(pyridin-2-yl)-1,3-thiazol-2(3H)-ylidene]benzamide is a complex organic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, biological interactions, and relevant case studies.

Molecular Structure

The molecular formula of the compound is $C_{16}H_{22}ClN_3O_3S$, with a molecular weight of approximately 435.9 g/mol. The structure features several notable components:

• Chloro Group : Enhances reactivity and may influence biological interactions.
• Thiazinan Ring : Contributes to the compound's stability and potential pharmacological properties.
• Thiazole Moiety : Associated with various biological activities, including antimicrobial and anticancer effects.

Table 1: Structural Features and Properties

Component	Description
Molecular Formula	$C_{16}H_{22}ClN_3O_3S$
Molecular Weight	435.9 g/mol
Key Functional Groups	Chloro, dioxido, thiazinan, thiazole

Antimicrobial Properties

Research indicates that compounds similar to 4-chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)-N-[(2Z)-4-(pyridin-2-yl)-1,3-thiazol-2(3H)-ylidene]benzamide exhibit significant antimicrobial activity. For instance, derivatives containing thiazole rings have shown effectiveness against various bacterial strains.

Anticancer Activity

The compound's structure suggests potential anticancer properties. Thiazolidine derivatives have been documented to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The presence of the dioxido group may enhance these effects by increasing the compound's reactivity with cellular targets.

Case Studies

Several studies have explored the biological activity of related compounds:

• Study on Thiazole Derivatives : A study demonstrated that thiazole-containing compounds exhibited significant cytotoxicity against human cancer cell lines (e.g., HeLa and MCF-7) .
• Antimicrobial Efficacy : Research highlighted the effectiveness of thiazolidine derivatives against Gram-positive and Gram-negative bacteria, suggesting that modifications to the benzamide structure can enhance antimicrobial potency .

Table 2: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against various bacterial strains
Anticancer	Induces apoptosis in cancer cell lines
Anti-inflammatory	Modulates inflammatory pathways

Synthesis Methods

The synthesis of 4-chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)-N-[(2Z)-4-(pyridin-2-yl)-1,3-thiazol-2(3H)-ylidene]benzamide typically involves multi-step organic reactions. The process includes:

• Formation of the Thiazinan Ring : Utilizing chlorinating agents and oxidizing conditions.
• Coupling with Thiazole Derivative : Achieved through nucleophilic substitution reactions under controlled conditions.

Table 3: Synthetic Routes Overview

Step	Description
Thiazinan Formation	Multi-step synthesis involving chlorination
Coupling Reaction	Nucleophilic substitution with thiazole

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed analysis:

Structural Analogs

2.1.1 Thiadiazine/Thiazinan Dioxides

• 4-Allyl-6-chloro-4H-thieno[3,2-e]-1,2,4-thiadiazine 1,1-dioxide (26): Key Features: Thiadiazine dioxide fused to a thiophene ring, allyl and chloro substituents. Synthesis: Borohydride reduction, heating, and extraction . Melting Point: 85–86°C. Spectral Data: Confirmed by ¹H NMR, ¹³C NMR, and elemental analysis .
• 4-Allyl-6-chloro-2-methyl-3,4-dihydro-2H-thieno[3,2-e]-1,2,4-thiadiazine 1,1-dioxide (28): Key Features: Methylated thiadiazine dioxide. Synthesis: Alkylation with methyl iodide in acetonitrile . Melting Point: 90–92°C.

Comparison : The target compound replaces the thiophene-fused thiadiazine with a benzamide-linked thiazinan dioxide, likely altering electronic distribution and steric bulk. The pyridyl-thiazole moiety may enhance π-π stacking interactions compared to allyl groups in compounds .

2.1.2 Pyridyl-Thiazole Derivatives

• N-[(2Z)-4-(Pyridin-3-yl)-1,3-thiazol-2(3H)-ylidene]benzamide analogs :
  • Key Features : Variants with pyridin-3-yl instead of pyridin-2-yl substituents (e.g., title typo).
  • Impact : Pyridyl positional isomers can significantly affect binding affinity in biological targets due to differences in hydrogen bonding and steric orientation.

2.1.3 Thiazolidine/Azetidinone Derivatives

• Compound 5d () :
  • Key Features : Thiazolidine with nitroindazole and chlorophenyl groups.
  • Melting Point : 172–173°C.
  • Spectral Data : IR (C=O at 1667 cm⁻¹), ¹H NMR .
• Azetidin-2-one derivatives (): Key Features: Four-membered β-lactam rings. Synthesis: Hydrazide-acetophenone condensations .

Physicochemical Properties

Compound Name	Key Structural Features	Melting Point (°C)	Spectral Data Highlights	Reference
Target Compound	Benzamide, thiazinan dioxide, pyridyl-thiazole	Not reported	Not provided in evidence
4-Allyl-6-chloro-thiadiazine dioxide (26)	Thiophene-fused thiadiazine dioxide, allyl	85–86	¹H/¹³C NMR, elemental analysis
Compound 5d ()	Thiazolidine, nitroindazole, chlorophenyl	172–173	IR (C=O at 1667 cm⁻¹), ¹H NMR

Computational Similarity Analysis

• Tanimoto/Dice Metrics: Structural similarity to known bioactive compounds can be quantified using bit-vector-based metrics (e.g., MACCS or Morgan fingerprints) . For example: The pyridyl-thiazole system may align with kinase inhibitors, while the sulfone group could mimic sulfonamide pharmacophores. Similarity scores >0.7 (Tanimoto) often predict conserved bioactivity .